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Compound of Interest

Compound Name: Calicene
CAS No.: 6249-23-6
Cat. No.: B15349920
Get Quote
. J

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides essential safety and logistical information for
Benzene, a common laboratory solvent that is both flammable and carcinogenic. Adherence to

these procedures is critical for ensuring a safe laboratory environment.

Quantitative Safety Data for Benzene

The following table summarizes key quantitative safety data for Benzene, facilitating a quick
assessment of its primary hazards.
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Parameter Value
CAS Number 71-43-2
Permissible Exposure Limit (PEL) - 8-hour TWA 1 ppm[1]
Short-Term Exposure Limit (STEL) - 15 min 5 ppm[2]
Immediately Dangerous to Life and Health

500 ppm[3]

(IDLH)

Flash Point

-11°C (12°F)

Flammability Limits in Air (% by volume)

Lower: 1.2%, Upper: 7.8%

Essential Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is necessary to minimize exposure to Benzene.

The following PPE is required when handling this chemical.[4][5]

e Eye and Face Protection:

o Safety Goggles: Chemical splash goggles are mandatory to shield the eyes from splashes

or sprays of Benzene.[5]

o Face Shield: When handling larger quantities or when there is a heightened risk of

splashing, a face shield must be worn in conjunction with safety goggles for

comprehensive facial protection.[5][6]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves are essential.[4][5] For incidental contact, double-

gloving with nitrile gloves may be sufficient.[7][8] For prolonged or direct contact, gloves

made of Viton®, Neoprene, or polyvinyl alcohol are recommended.[3][9] Always consult

the glove manufacturer's compatibility chart.

o Laboratory Coat: A flame-resistant lab coat should be worn to protect the skin and clothing

from contamination.[4][8]
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o Closed-toe Shoes: Footwear that completely covers the feet is required to prevent
exposure from spills.[5]

» Respiratory Protection:

o Fume Hood: All work with Benzene should be conducted in a properly functioning
chemical fume hood to minimize the inhalation of vapors.[2][4]

o Respirator: If working outside of a fume hood or if exposure limits are likely to be
exceeded, a NIOSH-approved respirator with organic vapor cartridges is necessary.[1][9]

Standard Operating Procedures for Benzene

Handling and Storage:

e Engineering Controls: Always handle Benzene in a well-ventilated area, preferably within a
certified chemical fume hood.[2][4]

« Ignition Sources: Benzene is highly flammable.[1] Eliminate all potential ignition sources,
such as open flames, hot plates, and spark-producing equipment, from the work area.[4][9]
Use non-sparking tools when handling containers of Benzene.[10]

o Storage: Store Benzene in tightly sealed, properly labeled containers in a cool, dry, well-
ventilated area designated for flammable liquids.[1][9] Storage should be in a flammable
storage cabinet, segregated from oxidizing agents and other incompatible materials.[4][9]

o Transport: When transporting Benzene, use secondary containment, such as a bottle carrier,
to prevent spills.[2][4]

Disposal Plan:

o Waste Identification: All materials contaminated with Benzene, including excess chemical,
used absorbent materials, and contaminated PPE, are considered hazardous waste.[7]

» Waste Collection: Collect Benzene waste in a designated, leak-proof, and properly labeled
container.[7] The label should clearly indicate "Hazardous Waste" and "Benzene".[4]
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o Storage of Waste: Store waste containers in a designated satellite accumulation area, away
from incompatible materials.

» Disposal Request: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department.[1][7] Do not pour Benzene down the
drain.[1][7]

Emergency Protocols: Benzene Spill Response

In the event of a Benzene spill, a swift and coordinated response is crucial to mitigate exposure
and prevent further hazards. The following workflow outlines the necessary steps for handling a
minor chemical spill within a laboratory setting. For large spills, evacuate the area and contact
emergency personnel immediately.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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